Cas no 1187385-91-6 (4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole)

• Product Name: 4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole
• CAS No: 1187385-91-6
• MF: C₁₃H₁₄BrN₃O₂S
• MW: 356.238160610199
• MDL: MFCD12756456
• CID: 856329
• PubChem ID: 46739308
• Update Time: 2025-04-19

4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(4-(pyrrolidin-1-ylsulfonyl)phenyl)-1H-pyrazole
• 4-Bromo-1-(4-(pyrrolidin-1-ylsulfonyl)-phenyl)-1H-pyrazole
• 4-Bromo-1-(4-pyrrolidinosulfonylphenyl)pyrazole
• 4-bromo-1-(4-pyrrolidin-1-ylsulfonylphenyl)pyrazole
• 4-BROMO-1-[4-(PYRROLIDINE-1-SULFONYL)PHENYL]PYRAZOLE
• AKOS015835027
• CS-0207783
• 1187385-91-6
• BS-23214
• DB-367345
• MFCD12756456
• 4-Bromo-1-[4-(pyrrolidine-1-sulfonyl)phenyl]-1H-pyrazole
• C13H14BrN3O2S
• 4-Bromo-1-[4-(1-pyrrolidinylsulfonyl)phenyl]-1H-pyrazole
• DTXSID70674919

• MDL： MFCD12756456
• Inchi： 1S/C13H14BrN3O2S/c14-11-9-15-17(10-11)12-3-5-13(6-4-12)20(18,19)16-7-1-2-8-16/h3-6,9-10H,1-2,7-8H2
• InChI Key： YZYSDVOOLVZULZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 354.99900
• Monoisotopic Mass: 354.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.58000
• LogP: 3.43800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles